Cas no 1006348-76-0 (3-(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one)

• Product Name: 3-(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one
• CAS No: 1006348-76-0
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD15976224
• CID: 3060191
• PubChem ID: 50896476
• Update Time: 2025-05-20

3-(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one
• 3-(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one
• EN300-230767
• 1006348-76-0
• EN300-1082670
• (2E)-3-(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one
• MFCD15976224
• AKOS005167324
• (E)-3-(dimethylamino)-1-(2-methylpyrazol-3-yl)prop-2-en-1-one

• MDL： MFCD15976224
• Inchi： 1S/C9H13N3O/c1-11(2)7-5-9(13)8-4-6-10-12(8)3/h4-7H,1-3H3/b7-5+
• InChI Key： QLMBZRLKFZWXPB-FNORWQNLSA-N
• SMILES： O=C(/C=C/N(C)C)C1=CC=NN1C

Computed Properties

• Exact Mass: 179.105862g/mol
• Monoisotopic Mass: 179.105862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.22g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 38.1Ų

Additional information on 3-(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one

Research Brief on 3-(Dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one (CAS: 1006348-76-0)

3-(Dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one (CAS: 1006348-76-0) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has been identified as a key scaffold in the design of small-molecule inhibitors targeting various kinases, which play critical roles in cellular signaling pathways. Its unique structural features, including the dimethylamino and pyrazole moieties, contribute to its ability to interact with kinase active sites, making it a promising candidate for further optimization. Recent publications have explored its use in the development of selective inhibitors for specific kinase targets, with promising results in preclinical models.

In terms of synthesis, recent advancements have focused on improving the efficiency and scalability of the production process for 3-(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one. Novel synthetic routes have been reported, leveraging catalytic methods and green chemistry principles to reduce waste and improve yields. These developments are critical for enabling large-scale production and further exploration of its therapeutic potential.

Biological studies have demonstrated that this compound exhibits moderate to high potency against a range of kinase targets, with some derivatives showing selective inhibition profiles. For instance, a recent study published in the Journal of Medicinal Chemistry reported the development of a series of analogs based on this scaffold, which exhibited nanomolar activity against specific kinases implicated in cancer and inflammatory diseases. These findings underscore the compound's potential as a starting point for the design of novel therapeutics.

Looking ahead, researchers are exploring the broader applications of 3-(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one in drug discovery. Its modular structure allows for easy modification, enabling the rapid generation of diverse analogs with tailored biological activities. Future studies are expected to focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models. Additionally, collaborations between academic and industrial researchers are likely to accelerate the translation of these findings into clinical candidates.

In conclusion, 3-(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one (CAS: 1006348-76-0) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibitor development. Continued research efforts are expected to uncover new applications and further refine its therapeutic profile, making it a compound of enduring interest in the field.